Cas no 84567-08-8 (4-Hydroxycephalotaxine)

• Product name: 4-Hydroxycephalotaxine
• CAS No: 84567-08-8
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• CID: 730143
• PubChem ID: 158670

4-Hydroxycephalotaxine Chemical and Physical Properties

Names and Identifiers

• Cephalotaxine,4-hydroxy- (9CI)
• 4-Hydroxycephalotaxine
• Cephalotaxine, 4-hydroxy-
• 4H-Cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepine, cephalotaxine deriv. (ZCI)
• DTXSID701004850
• 84567-08-8
• 4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraene-2,3-diol
• AKOS032948170
• 4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.0^{2,6.0^{6,10.0^{15,19]icosa-1(20),4,13,15(19)-tetraene-2,3-diol
• [ "" ]
• 4-METHOXY-16,18-DIOXA-10-AZAPENTACYCLO[11.7.0.0(2),?.0?,(1)?.0(1)?,(1)?]ICOSA-1(20),4,13,15(19)-TETRAENE-2,3-DIOL

• Inchi： 1S/C18H21NO5/c1-22-15-9-17-4-2-5-19(17)6-3-11-7-13-14(24-10-23-13)8-12(11)18(17,21)16(15)20/h7-9,16,20-21H,2-6,10H2,1H3
• InChI Key： MVSKPPYUIBULOR-UHFFFAOYSA-N
• SMILES： OC1C2(C3(CCCN3CCC3C2=CC2=C(OCO2)C=3)C=C1OC)O

Computed Properties

• Exact Mass: 331.142
• Monoisotopic Mass: 331.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 0.4

Experimental Properties

• Color/Form: Powder
• Density: 1.47
• Boiling Point: 533.3°C at 760 mmHg
• Flash Point: 276.3°C
• Refractive Index: 1.691
• PSA: 71.39000
• LogP: 0.83630

4-Hydroxycephalotaxine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids Cephalotaxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids